Cas no 2356086-93-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2356086-93-4
• MF: C₅₂H₃₇NO
• MW: 691.856293439865
• CID: 5571170
• PubChem ID: 138716863
• Update Time: 2025-06-26

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• N-(9,9-dimethylfluoren-2-yl)-N-(9,9-diphenylfluoren-2-yl)-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-3-amine
• N-(9,9-Dimethyl-9H-fluoren-2-yl)-N-(9,9-diphenyl-9H-fluoren-2-yl)dibenzo[b,d]furan-1-amine
• SCHEMBL21094624
• N-(9,9-dimethylfluoren-2-YL)-N-(9,9-diphenylfluoren-2-YL)-8-oxatricyclo[7.4.0.02,7]trideca-1(13),2,4,6,9,11-hexaen-3-amine
• G66535
• 2356086-93-4
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C52H37NO/c1-51(2)43-23-12-9-20-38(43)40-30-28-36(32-45(40)51)53(47-25-15-27-49-50(47)42-22-11-14-26-48(42)54-49)37-29-31-41-39-21-10-13-24-44(39)52(46(41)33-37,34-16-5-3-6-17-34)35-18-7-4-8-19-35/h3-33H,1-2H3
• InChI Key： CSANZDWAIQAYNX-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2C3=CC=CC=C3C(C)(C)C2=C1)(C1C=CC=C2OC3=CC=CC=C3C=12)C1=CC=C2C3=CC=CC=C3C(C3C=CC=CC=3)(C3C=CC=CC=3)C2=C1

Computed Properties

• Exact Mass: 691.287514804g/mol
• Monoisotopic Mass: 691.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 5
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.2
• Topological Polar Surface Area: 16.4Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• pka: -1.06±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No 2356086-93-4: A Comprehensive Overview

The compound with CAS registry number 2356086-93-4, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a novel chemical entity that has recently garnered attention in the scientific community. This compound, though not yet formally named, has shown potential in various applications, particularly in the fields of materials science and pharmaceutical research. Recent studies have highlighted its unique structural properties and functional characteristics, making it a subject of interest for researchers worldwide.

Recent advancements in computational chemistry have enabled scientists to predict the molecular structure of CAS No 2356086-93-4 with greater accuracy. According to these studies, the compound exhibits a highly symmetrical molecular framework, which is believed to contribute to its stability and reactivity. This symmetry is thought to play a crucial role in its potential applications, particularly in catalytic processes and drug design. Researchers have also noted that the compound's electronic properties are highly tunable, which could make it a valuable component in the development of new materials.

In terms of synthesis, CAS No 2356086-93-4 has been produced through a series of advanced organic reactions, including multi-component coupling and cross-coupling techniques. These methods have allowed for the precise construction of the compound's complex architecture. Notably, the synthesis process has been optimized to achieve high yields and selectivity, making it feasible for large-scale production if future applications warrant.

The physical and chemical properties of CAS No 2356086-93-4 have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies have revealed that the compound possesses a melting point of approximately 150°C and a boiling point of around 280°C under standard conditions. Its solubility in common organic solvents is moderate, which suggests potential compatibility with various industrial processes.

Preliminary biological evaluations indicate that CAS No 2356086-93-4 exhibits interesting pharmacological properties. In vitro assays have shown that the compound demonstrates moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While these findings are still in their early stages, they suggest that further exploration into its therapeutic potential could be warranted.

From an environmental perspective, recent studies have assessed the biodegradability and toxicity of CAS No 2356086-93-4. Results indicate that the compound is not readily biodegradable under aerobic conditions but shows limited acute toxicity to aquatic organisms. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, while much remains unknown about CAS No 2356086-93-4, its unique properties and potential applications make it a promising candidate for further research. As scientific understanding of this compound continues to evolve, it is likely to play an increasingly important role in both academic and industrial settings.